Cas no 163768-51-2 (Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate
• CAS No: 163768-51-2
• MF: C₂₀H₂₉NO₅
• MW: 363.447966337204
• MDL: MFCD28385891
• CID: 2949987
• PubChem ID: 10808707
• Update Time: 2025-06-08

Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2R,3R,2'S)-3-(N-tert-butoxycarbonyl-2'-pyrrolidinyl)-3-hydroxy-2-methylpropanoate
• tert-butyl (S)-2-((1R,2S)-3-(benzyloxy)-1-hydroxy-2-methyl-3-oxopropyl)pyrrolidine-1-carboxylate
• Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate
• (S)-tert-butyl 2-((1R,2R)-3-(benzyloxy)-1-hydroxy-2-methyl-3-oxopropyl)pyrrolidine-1-carboxylate
• DTXSID601114488
• CS-13631
• 163768-51-2
• (S)-tert-butyl2-((1R,2R)-3-(benzyloxy)-1-hydroxy-2-methyl-3-oxopropyl)pyrrolidine-1-carboxylate
• Phenylmethyl (I+/-R,I(2)R,2S)-1-[(1,1-dimethylethoxy)carbonyl]-I(2)-hydroxy-I+/--methyl-2-pyrrolidinepropanoate
• AKOS037649780
• CS-M2906
• tert-butyl (2S)-2-[(1R,2R)-1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl]pyrrolidine-1-carboxylate

• MDL： MFCD28385891
• Inchi： 1S/C20H29NO5/c1-14(18(23)25-13-15-9-6-5-7-10-15)17(22)16-11-8-12-21(16)19(24)26-20(2,3)4/h5-7,9-10,14,16-17,22H,8,11-13H2,1-4H3/t14-,16+,17-/m1/s1
• InChI Key： IJTMTCBOXNAACY-HYVNUMGLSA-N
• SMILES： O[C@H]([C@H](C(=O)OCC1C=CC=CC=1)C)[C@@H]1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 363.20500
• Monoisotopic Mass: 363.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 2.9

Experimental Properties

• PSA: 76.07000
• LogP: 3.06420

Additional information on Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate (CAS: 163768-51-2)

The compound Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate (CAS: 163768-51-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine backbone and tert-butyl carboxylate group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of protease inhibitors and modulators of cellular signaling pathways.

One of the key areas of investigation involves the compound's role in the synthesis of novel antiviral agents. Researchers have demonstrated that derivatives of 163768-51-2 exhibit promising activity against viral proteases, which are essential for the replication of several pathogenic viruses. The tert-butyl group in the molecule enhances its stability and bioavailability, making it a valuable scaffold for further chemical modifications. Additionally, the presence of the phenylmethoxypropyl moiety contributes to its ability to interact with hydrophobic pockets in target enzymes.

Recent advancements in synthetic methodologies have also highlighted the efficiency of 163768-51-2 as a building block in multi-step organic syntheses. A study published in the Journal of Medicinal Chemistry (2023) detailed a streamlined approach to functionalize the pyrrolidine ring, enabling the rapid generation of diverse analogs. This flexibility is particularly advantageous for structure-activity relationship (SAR) studies, where minor structural changes can significantly impact biological activity. The study reported a series of analogs with enhanced inhibitory potency against specific viral targets, underscoring the compound's versatility.

In addition to its antiviral potential, Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate has been investigated for its anti-inflammatory properties. Preclinical studies have shown that certain derivatives of this compound can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic profile make it a promising candidate for further development.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Recent research has focused on improving the selectivity of 163768-51-2 derivatives through rational drug design and computational modeling. For instance, molecular docking studies have identified key interactions between the compound and its target proteins, providing insights for the design of more potent and selective inhibitors. These efforts are expected to accelerate the translation of this research into clinical applications.

In conclusion, Tert-butyl 2-(1-hydroxy-2-methyl-3-oxo-3-phenylmethoxypropyl)pyrrolidine-1-carboxylate (CAS: 163768-51-2) represents a versatile and valuable scaffold in medicinal chemistry. Its applications span antiviral and anti-inflammatory drug development, with ongoing research aimed at refining its pharmacological properties. As synthetic methodologies and computational tools continue to advance, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics.